Cas no 2138241-31-1 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2138241-31-1
• MF: C₇H₉ClO₃S
• MW: 208.662560224533
• CID: 5300903
• PubChem ID: 165870015
• Update Time: 2025-10-29

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2138241-31-1
• rac-(1R,2S,4R,5S,6S)-8-oxatricyclo[3.2.1.0,2,4]octane-6-sulfonyl chloride
• EN300-784698
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C7H9ClO3S/c8-12(9,10)6-2-5-3-1-4(3)7(6)11-5/h3-7H,1-2H2/t3-,4+,5+,6-,7-/m1/s1
• InChI Key： NFBLJBANAWOSHC-VOQCIKJUSA-N
• SMILES： ClS([C@@H]1C[C@H]2[C@@H]3C[C@@H]3[C@H]1O2)(=O)=O

Computed Properties

• Exact Mass: 207.9960930g/mol
• Monoisotopic Mass: 207.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 323.4±21.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2138241-31-1 and Product Name: INDEX NAME NOT YET ASSIGNED

The compound with the CAS number 2138241-31-1 is a novel chemical entity that has garnered significant attention in the field of pharmaceutical research and development. Despite the absence of an assigned index name, this compound has shown promising potential in various biological and chemical applications. Its unique molecular structure and chemical properties make it a subject of intense study, particularly in the context of drug discovery and therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional aspects of this compound. The use of high-throughput screening techniques has facilitated the identification of key interactions between 2138241-31-1 and biological targets, which are crucial for understanding its mechanism of action. These studies have highlighted its potential as a scaffold for developing new therapeutic agents.

In the realm of medicinal chemistry, the compound's ability to modulate specific enzymatic pathways has been a focal point of investigation. Preliminary experiments suggest that 2138241-31-1 exhibits inhibitory activity against certain enzymes implicated in inflammatory responses and metabolic disorders. This aligns with the growing interest in developing small-molecule inhibitors that can selectively target these pathways without causing off-target effects.

The synthesis of 2138241-31-1 has been optimized to ensure high yield and purity, making it viable for further preclinical studies. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to minimize environmental impact while maximizing efficiency. These efforts are in line with global initiatives to promote sustainable pharmaceutical practices.

One of the most intriguing aspects of 2138241-31-1 is its potential application in addressing multifaceted diseases. Research indicates that it may exhibit dual functionality, targeting both pathogenic mechanisms and compensatory pathways simultaneously. This multitarget approach could lead to more effective treatments with reduced side effects, a critical consideration in modern medicine.

The pharmacokinetic properties of 2138241-31-1 are also under scrutiny, with studies focusing on its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is essential for determining appropriate dosing regimens and predicting clinical efficacy. Early data suggest that the compound exhibits favorable pharmacokinetic characteristics, which could enhance its therapeutic potential.

Collaborative research initiatives have further propelled the study of 2138241-31-1 by integrating diverse expertise from academia and industry. These partnerships have facilitated rapid translation of laboratory findings into clinical applications, expediting the development pipeline for novel therapeutics. The interdisciplinary approach also fosters innovation by combining traditional biochemical techniques with cutting-edge technologies such as artificial intelligence-driven drug design.

The regulatory landscape for new chemical entities like 2138241-31-1 is evolving to accommodate novel therapeutic approaches. Regulatory agencies are increasingly recognizing the importance of innovative drug development strategies and are streamlining processes to expedite approvals for promising candidates. This supportive environment encourages researchers to explore unconventional compounds like INDEX NAME NOT YET ASSIGNED, which may offer significant therapeutic benefits.

In conclusion, the compound with CAS number 2138241-31-1, despite its currently unassigned index name, represents a significant advancement in pharmaceutical research. Its unique properties and promising biological activity position it as a valuable candidate for further development. As research continues to uncover new insights into its mechanisms and applications, it holds great potential to contribute to future medical breakthroughs.